Cas no 1909293-62-4 (rac-methyl (1R,2R)-1-amino-2-(trifluoromethyl)cyclopropane-1-carboxylate hydrochloride, trans)

• Product Name: rac-methyl (1R,2R)-1-amino-2-(trifluoromethyl)cyclopropane-1-carboxylate hydrochloride, trans
• CAS No: 1909293-62-4
• MF: C₆H₉ClF₃NO₂
• MW: 219.589371442795
• MDL: MFCD30497487
• CID: 5246356
• PubChem ID: 122163830
• Update Time: 2025-11-07

rac-methyl (1R,2R)-1-amino-2-(trifluoromethyl)cyclopropane-1-carboxylate hydrochloride, trans Chemical and Physical Properties

Names and Identifiers

• Z2471178428
• Methyl (1R,2R)-1-amino-2-(trifluoromethyl)cyclopropane-1-carboxylate;hydrochloride
• rac-methyl (1R,2R)-1-amino-2-(trifluoromethyl)cyclopropane-1-carboxylate hydrochloride
• rac-methyl (1R,2R)-1-amino-2-(trifluoromethyl)cyclopropane-1-carboxylate hydrochloride, trans

• MDL： MFCD30497487
• Inchi： 1S/C6H8F3NO2.ClH/c1-12-4(11)5(10)2-3(5)6(7,8)9;/h3H,2,10H2,1H3;1H/t3-,5-;/m1./s1
• InChI Key： UYZXCNHJHNTVNU-MXQJLSQZSA-N
• SMILES： Cl.FC([C@@H]1C[C@@]1(C(=O)OC)N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 215
• Topological Polar Surface Area: 52.3

Additional information on rac-methyl (1R,2R)-1-amino-2-(trifluoromethyl)cyclopropane-1-carboxylate hydrochloride, trans

Recent Advances in the Study of rac-methyl (1R,2R)-1-amino-2-(trifluoromethyl)cyclopropane-1-carboxylate hydrochloride (CAS: 1909293-62-4)

The compound rac-methyl (1R,2R)-1-amino-2-(trifluoromethyl)cyclopropane-1-carboxylate hydrochloride (CAS: 1909293-62-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This cyclopropane derivative, characterized by its trans configuration and trifluoromethyl group, exhibits unique physicochemical properties that make it a promising candidate for drug development. Recent studies have focused on its synthesis, structural characterization, and potential therapeutic applications, particularly in the context of enzyme inhibition and receptor modulation.

One of the key breakthroughs in the synthesis of this compound involves the optimization of stereoselective cyclopropanation reactions. Researchers have developed novel catalytic systems that enhance the yield and enantiomeric purity of the trans isomer. These advancements are critical for scaling up production and ensuring reproducibility in preclinical studies. Additionally, the trifluoromethyl group's electron-withdrawing properties have been shown to significantly influence the compound's binding affinity to biological targets, as demonstrated in recent molecular docking studies.

In terms of biological activity, rac-methyl (1R,2R)-1-amino-2-(trifluoromethyl)cyclopropane-1-carboxylate hydrochloride has shown potential as a modulator of gamma-aminobutyric acid (GABA) receptors. Preliminary in vitro assays indicate that the compound exhibits selective binding to GABA_A receptor subtypes, suggesting possible applications in the treatment of neurological disorders such as epilepsy and anxiety. Furthermore, its stability under physiological conditions has been confirmed through pharmacokinetic studies, highlighting its suitability for further drug development.

Recent patent filings and industry reports also underscore the commercial interest in this compound. Several pharmaceutical companies have initiated preclinical programs to explore its efficacy in combination therapies, particularly for conditions resistant to conventional treatments. The compound's unique structural features, including the cyclopropane ring and trifluoromethyl group, are believed to contribute to its enhanced metabolic stability and reduced off-target effects compared to existing therapeutics.

Despite these promising developments, challenges remain in fully elucidating the compound's mechanism of action and optimizing its therapeutic index. Ongoing research aims to address these gaps through advanced structural biology techniques, such as cryo-electron microscopy and X-ray crystallography, to visualize its interactions with target proteins at atomic resolution. Collaborative efforts between academia and industry are expected to accelerate the translation of these findings into clinical applications.

In conclusion, rac-methyl (1R,2R)-1-amino-2-(trifluoromethyl)cyclopropane-1-carboxylate hydrochloride represents a compelling case study in the intersection of synthetic chemistry and drug discovery. Its recent advancements highlight the importance of stereochemical precision and functional group manipulation in developing next-generation therapeutics. Future research will likely focus on expanding its therapeutic repertoire and overcoming current limitations to unlock its full potential in medicine.